Methyl 1-isopropyl-1H-indole-6-carboxylate

• IUPAC Name: methyl 1-propan-2-ylindole-6-carboxylate
• InChI: InChI=1S/C13H15NO2/c1-9(2)14-7-6-10-4-5-11(8-12(10)14)13(15)16-3/h4-9H,1-3H3
• InChI Key: QFHTWTKDRUFTJW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CC2=C1C=C(C=C2)C(=O)OC
• Molecular Formula: C13H15NO2
• DSSTOX Substance ID: DTXSID80442444
• Molecular Weight: 217.26 g/mol
• CAS RN: 202745-76-4

Description

“Methyl 1-isopropyl-1H-indole-6-carboxylate” is a chemical compound with the molecular formula C13H15NO2. It has a molecular weight of 217.27. It is a solid substance and is used as a biochemical reagent in life science related research.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C13H15NO2/c1-9(2)14-7-6-10-4-5-11(8-12(10)14)13(15)16-3/h4-9H,1-3H3. This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

“this compound” is a solid substance. It should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C.

Scientific Research Applications

Indole Synthesis and Chemical Classification

The compound serves as an integral part of the synthesis of indole derivatives, a core structure in many alkaloids and pharmaceuticals. The classification and methodologies for indole synthesis have evolved, with specific focus on innovative routes for preparing indoles, highlighting the significance of methyl 1-isopropyl-1H-indole-6-carboxylate in organic synthesis and drug discovery processes. The diverse strategies for indole synthesis, including the Fischer, Bartoli, and Bischler indole syntheses, demonstrate the compound's utility in generating a variety of indole-based structures for further biological application (Taber & Tirunahari, 2011).

Antimicrobial and Anti-biofilm Properties

Indole derivatives, including this compound, have been explored for their antimicrobial and anti-biofilm activities. The compound's structural framework is conducive to modifications that enhance its action against a broad spectrum of pathogens, including bacteria and fungi, making it a valuable candidate for developing new anti-infective agents. The review by Marchese et al. (2018) underscores the potential of indole derivatives in combating microbial infections and preventing biofilm-associated diseases, further emphasizing the relevance of this compound in therapeutic applications (Marchese et al., 2018).

Role in Drug Discovery and Development

The structural versatility of this compound makes it a cornerstone in the synthesis of novel compounds with potential therapeutic applications. Its involvement in the synthesis of indole-based alkaloids, which are prominent in drug discovery, highlights its critical role in medicinal chemistry. The exploration of tetrahydro-β-carboline scaffolds and their significance in developing drugs for various ailments, including cancer and neurological disorders, illustrates the compound's utility in the pharmaceutical industry (Rao, Maiti, & Chanda, 2017).

Safety and Hazards

“Methyl 1-isopropyl-1H-indole-6-carboxylate” is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It should not be released into the environment.

Mechanism of Action

Target of Action

Methyl 1-isopropyl-1H-indole-6-carboxylate is a derivative of indole . Indole derivatives have been found to bind with high affinity to multiple receptors , which makes them useful in developing new therapeutic agents . .

Mode of Action

Indole derivatives are known to interact with their targets and cause changes that lead to various biological activities . These activities include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Indole derivatives are known to affect a wide range of biochemical pathways due to their broad-spectrum biological activities .

Result of Action

Indole derivatives are known to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Biochemical Analysis

Biochemical Properties

Methyl 1-isopropyl-1H-indole-6-carboxylate plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, indole derivatives, including this compound, have been shown to inhibit certain enzymes involved in inflammatory pathways . The compound’s interaction with these enzymes can modulate their activity, leading to reduced inflammation. Additionally, this compound can bind to specific proteins, altering their conformation and function, which may contribute to its biological effects.

Cellular Effects

This compound exerts various effects on different cell types and cellular processes. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For example, indole derivatives can modulate the activity of signaling pathways such as the nuclear factor-kappa B (NF-κB) pathway, which plays a crucial role in regulating immune responses and inflammation . By affecting this pathway, this compound can alter the expression of genes involved in inflammatory responses, leading to potential therapeutic effects.

Molecular Mechanism

The molecular mechanism of action of this compound involves its interactions with various biomolecules. The compound can bind to specific receptors or enzymes, leading to inhibition or activation of their activity. For instance, this compound has been shown to inhibit the activity of cyclooxygenase enzymes, which are involved in the production of pro-inflammatory mediators . This inhibition can result in reduced inflammation and pain. Additionally, the compound may influence gene expression by modulating transcription factors or epigenetic regulators, further contributing to its biological effects.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that this compound is relatively stable under standard laboratory conditions . Prolonged exposure to light or extreme temperatures may lead to its degradation. Long-term effects on cellular function have been observed in both in vitro and in vivo studies, indicating that the compound can exert sustained biological effects over time.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as anti-inflammatory or analgesic properties . At higher doses, toxic or adverse effects may be observed. For instance, high doses of this compound can lead to hepatotoxicity or nephrotoxicity in animal models . Therefore, careful consideration of dosage is essential when evaluating the compound’s therapeutic potential.

Metabolic Pathways

This compound is involved in various metabolic pathways. The compound can be metabolized by enzymes such as cytochrome P450 enzymes, leading to the formation of metabolites . These metabolites may retain some of the biological activity of the parent compound or exhibit different effects. Additionally, this compound can influence metabolic flux and alter the levels of specific metabolites, further contributing to its biological effects.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are crucial for its biological activity. The compound can be transported across cell membranes by specific transporters or binding proteins . Once inside the cell, this compound can accumulate in specific compartments or organelles, influencing its localization and activity. The distribution of the compound within tissues can also affect its therapeutic potential and toxicity.

Subcellular Localization

The subcellular localization of this compound plays a significant role in its activity and function. The compound may be directed to specific compartments or organelles by targeting signals or post-translational modifications . For example, this compound may localize to the nucleus, where it can interact with transcription factors and influence gene expression. Alternatively, it may accumulate in the mitochondria, affecting cellular metabolism and energy production.

Synthesis routes and methods I

Procedure details

4-Carbomethoxy-2-(N-2-propylamino)phenylacetaldehyde dimethylacetal (3.7 g, 13.15 mmole) was refluxed with 100 mL of 1N hydrochloric acid in methanol for 1 h. The solution was concentrated and the residue dissolved in 50 mL of ethyl acetate, washed with saturated sodium bicarbonate solution, dried organic layer over magnesium sulfate and evaporated to give 2.78 g of 6-carbomethoxy-1-(2-propyl)indole.

Synthesis routes and methods II

Procedure details

To a solution of methyl 1H-indole-6-carboxylate (5.00 g, 28.5 mmol) and cesium carbonate (18.6 g, 57.1 mmol) in DMPU (50 mL) was added 2-iodopropane (3.71 mL, 37.1 mmol). After stirring at 80° C. for 4 h, the solution was cooled to rt, poured onto ether, washed with H2O (three times) and brine, dried with Na2SO4, and concentrated. The crude compound was chromatographed to give the desired product. LCMS (M+1)=218.1